Cas no 1326880-01-6 (3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 1326880-01-6
• MF: C₂₂H₂₁N₃O₂
• MW: 359.421045064926
• CID: 6022467
• PubChem ID: 51364438
• Update Time: 2025-06-13

3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one
• F3398-3062
• 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4-one
• 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4(1H)-one
• AKOS005725753
• 3-(3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)-1-propylquinolin-4(1H)-one
• 1326880-01-6
• 3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C22H21N3O2/c1-4-11-25-13-18(20(26)17-7-5-6-8-19(17)25)22-23-21(24-27-22)16-10-9-14(2)15(3)12-16/h5-10,12-13H,4,11H2,1-3H3
• InChI Key： FLMZSPFIZMYMDJ-UHFFFAOYSA-N
• SMILES： O1C(C2C(C3C=CC=CC=3N(C=2)CCC)=O)=NC(C2C=CC(C)=C(C)C=2)=N1

Computed Properties

• Exact Mass: 359.16337692g/mol
• Monoisotopic Mass: 359.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1326880-01-6)

The compound 3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1326880-01-6) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2,4-oxadiazole ring and a dihydroquinolin-4-one moiety, making it a subject of interest in pharmaceutical and materials science research. The presence of the 3,4-dimethylphenyl group further enhances its potential applications, particularly in drug discovery and development.

In recent years, researchers have focused on heterocyclic compounds like 1,2,4-oxadiazoles due to their remarkable biological activities. The 3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one has garnered attention for its potential role in modulating enzyme activity and receptor binding. Its structural complexity allows for interactions with various biological targets, which is why it is often explored in the context of kinase inhibitors and anti-inflammatory agents.

The synthesis of CAS No. 1326880-01-6 involves multi-step organic reactions, including cyclization and functional group transformations. Chemists often employ microwave-assisted synthesis or catalyzed cross-coupling reactions to achieve high yields and purity. This compound's stability under physiological conditions makes it a promising candidate for further preclinical studies, particularly in oncology and neurodegenerative disease research.

From a materials science perspective, the dihydroquinolin-4-one core of this compound exhibits interesting photophysical properties. Researchers are investigating its potential use in organic light-emitting diodes (OLEDs) and fluorescent probes. The 3,4-dimethylphenyl substituent contributes to its electron-donating characteristics, which could be leveraged in designing advanced optoelectronic materials.

Given the growing interest in AI-driven drug discovery, compounds like 3-3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl-1-propyl-1,4-dihydroquinolin-4-one are frequently analyzed using machine learning algorithms to predict their bioactivity and toxicity profiles. This approach accelerates the identification of promising candidates for further development, aligning with the pharmaceutical industry's shift toward computational chemistry and high-throughput screening.

In conclusion, CAS No. 1326880-01-6 represents a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in the fields of medicinal chemistry and advanced materials. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic and technological breakthroughs.